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Abstract

N-(2,4-dichlorophenyl)imidodicarbonimidic diamide, more commonly known as 1-(2,4-
dichlorophenyl)biguanide, belongs to the class of aryl biguanides, a group of compounds that
has garnered significant interest in medicinal chemistry. This technical guide provides a
comprehensive overview of the chemical properties, a detailed synthesis protocol, and
analytical characterization of its hydrochloride salt. Furthermore, it explores the potential
biological activities of this compound, drawing insights from the well-established
pharmacological profiles of structurally related biguanides. This document is intended to serve
as a foundational resource for researchers engaged in the discovery and development of novel
therapeutic agents.

Chemical Identity and Physicochemical Properties
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N-(2,4-dichlorophenyl)imidodicarbonimidic diamide is a synthetic compound characterized
by a dichlorinated phenyl ring linked to a biguanide moiety. For practical laboratory use, it is
typically prepared and handled as its hydrochloride salt to enhance stability and solubility.

Table 1: Physicochemical Properties of 1-(2,4-Dichlorophenyl)biguanide Hydrochloride

Property Value Source(s)
N-(2,4-
Systematic Name dichlorophenyl)imidodicarboni [1]

midic diamide hydrochloride

1-(2,4-
Common Name Dichlorophenyl)biguanide [1]
hydrochloride
CAS Number 101252-14-6 [1]
Molecular Formula CsHoCl2NseHCI [1]
Molecular Weight 282.56 g/mol [1][2]
Expected to be a white to off-
Appearance . ) General knowledge
white solid

Expected to be soluble in
Solubility water and polar organic General knowledge

solvents

Chemical Structure:

Caption: Chemical structure of 1-(2,4-Dichlorophenyl)biguanide Hydrochloride.

Synthesis and Purification

The synthesis of 1-arylbiguanide hydrochlorides is a well-established process, typically
involving the condensation of an appropriate anilinium salt with dicyandiamide.[3][4] The
following protocol is adapted from general methods for the preparation of this class of
compounds.
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Synthesis Workflow

Caption: General workflow for the synthesis of 1-(2,4-Dichlorophenyl)biguanide HCI.

Detailed Experimental Protocol

Materials:

e 2.4-Dichloroaniline

o Concentrated Hydrochloric Acid (HCI)
e Dicyandiamide

» Deionized Water

» Ethanol

Procedure:

e Formation of 2,4-Dichloroanilinium Chloride: In a fume hood, dissolve 2,4-dichloroaniline in a
minimal amount of ethanol. Slowly add an equimolar amount of concentrated hydrochloric
acid dropwise while stirring. The anilinium salt may precipitate. The resulting mixture or
solution can be used directly in the next step.

e Reaction with Dicyandiamide: To the solution/suspension of 2,4-dichloroanilinium chloride,
add an equimolar amount of dicyandiamide and deionized water to achieve a suitable
reaction concentration.

o Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress can
be monitored by Thin Layer Chromatography (TLC).

« Isolation: Upon completion of the reaction, allow the mixture to cool to room temperature,
and then cool further in an ice bath to facilitate the precipitation of the product. Collect the
solid product by vacuum filtration and wash with cold deionized water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the pure 1-(2,4-dichlorophenyl)biguanide
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hydrochloride.

e Drying: Dry the purified product under vacuum to a constant weight.

Analytical Characterization

Comprehensive analytical characterization is crucial to confirm the identity and purity of the
synthesized compound. While specific experimental data for 1-(2,4-dichlorophenyl)biguanide
hydrochloride is not readily available in the public domain, the expected spectral characteristics
can be inferred from its structure and data from analogous compounds.

Table 2: Predicted Analytical Data

Technique Expected Observations

Aromatic protons on the dichlorophenyl ring are
expected to show characteristic shifts and
coupling patterns. Protons of the biguanide

1H NMR _ . ,
moiety will likely appear as broad signals due to
nitrogen quadrupolar effects and proton

exchange.

Signals corresponding to the carbon atoms of
13C NMR the dichlorophenyl ring and the biguanide group

are expected.

Characteristic absorption bands for N-H
FTIR stretching, C=N stretching of the biguanide
moiety, and C-Cl and aromatic C-H and C=C

stretching of the phenyl ring are anticipated.

The mass spectrum should show a molecular
M Spect . ion peak corresponding to the free base
ass Spectrometry o _
(CsHoCI2Ns) and a characteristic isotopic pattern

due to the two chlorine atoms.

Potential Biological Activities and Therapeutic
Applications
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The biguanide functional group is a key pharmacophore in several clinically important drugs,
suggesting that N-(2,4-dichlorophenyl)imidodicarbonimidic diamide may possess a range
of biological activities.

Antimalarial Activity

Several aryl biguanides, most notably Proguanil, are effective antimalarial agents.[5] They
typically act as prodrugs, being metabolized in vivo to a cyclic triazine metabolite that inhibits
the dihydrofolate reductase (DHFR) enzyme in the malaria parasite. This inhibition disrupts the
synthesis of nucleic acids, thereby preventing parasite replication. Given its structural similarity
to other antimalarial biguanides, 1-(2,4-dichlorophenyl)biguanide is a candidate for
investigation as a potential antimalarial agent.

Antimicrobial Activity

Biguanides are known for their broad-spectrum antimicrobial properties.[6][7] The cationic
nature of the biguanide moiety at physiological pH is thought to facilitate interaction with and
disruption of negatively charged bacterial cell membranes, leading to cell death. Therefore, N-
(2,4-dichlorophenyl)imidodicarbonimidic diamide warrants investigation for its potential
antibacterial and antifungal activities.

Other Potential Applications

Biguanide derivatives have been explored for a variety of other therapeutic applications,
including as anticancer and antidiabetic agents. The precise biological profile of 1-(2,4-
dichlorophenyl)biguanide would need to be determined through in vitro and in vivo screening.

Conclusion

N-(2,4-dichlorophenyl)imidodicarbonimidic diamide is a readily synthesizable compound
belonging to the pharmacologically significant class of aryl biguanides. This technical guide
provides a framework for its preparation, purification, and characterization, and highlights its
potential for further investigation as a therapeutic agent, particularly in the areas of infectious
diseases. The information presented herein is intended to facilitate future research and
development efforts centered on this and related compounds.

References

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b034024/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-4-dichlorophenyl-imidodicarbonimidic-diamide
https://pubmed.ncbi.nlm.nih.gov/12906931/
https://pubmed.ncbi.nlm.nih.gov/14194955/
https://pubmed.ncbi.nlm.nih.gov/4872309/
https://www.benchchem.com/product/b034024/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-4-dichlorophenyl-imidodicarbonimidic-diamide
https://www.benchchem.com/product/b034024/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-4-dichlorophenyl-imidodicarbonimidic-diamide
https://www.benchchem.com/product/b034024/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-4-dichlorophenyl-imidodicarbonimidic-diamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

De, P, & Byers, L. D. (2007). Antidiabetic and antimalarial biguanide drugs are metal-
interactive antiproteolytic agents. Biochimica et Biophysica Acta (BBA) - General Subjects,
1770(9), 1305-1315.

Weinberg, E. D. (1968). ANTIBACTERIAL ACTIVITY OF CERTAIN BIGUANIDE
DERIVATIVES. The Japanese Journal of Antibiotics, 17, 170-171.

PubChem. 1-(2-Fluorophenyl)biguanide hydrochloride. [Link]

The Royal Society of Chemistry. 1H NMR spectrum of Compound 32. [Link]

Chen, J., et al. (2021). Synthetic accesses to biguanide compounds. Beilstein Journal of
Organic Chemistry, 17, 1248-1296.

SpectraBase. 1-(3-Chlorophenyl)biguanide hydrochloride. [Link]

de Oliveira, H. P., & de Oliveira, L. F. C. (2013). Physical and Chemical Characterization of
Poly(hexamethylene biguanide) Hydrochloride.

Al-Masoudi, N. A,, et al. (2019). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-
Triazines, Potential Inhibitors Involved in Immune and. International Journal of
Pharmaceutical Research and Allied Sciences, 8(3).

Betts, M. J., et al. (2018). Biguanide Iridium(lll) Complexes with Potent Antimicrobial Activity.
Journal of Medicinal Chemistry, 61(16), 7113-7127.

Weinberg, E. D. (1968). Antimicrobial activities of biguanides. Annals of the New York
Academy of Sciences, 148(3), 587-600.

Betts, M. J., et al. (2018). Biguanide Iridium(lll) Complexes with Potent Antimicrobial Activity.
Journal of Medicinal Chemistry, 61(16), 7113-7127.

Srivastava, I. K., & Vaidya, A. B. (1999). Biguanide-Atovaquone Synergy against
Plasmodium falciparum In Vitro. Antimicrobial Agents and Chemotherapy, 43(6), 1334—1339.
Wiederhold, N. P., et al. (2018).

PubChem. 1-(2-Chlorophenyl)biguanide hydrochloride. [Link]

Alkandahri, M. Y., et al. (2022). Antimalaria Activities of Several Active Compounds from
Medicinal Plants. Pharmacognosy Journal, 14(1).

PrepChem. Synthesis of 1-(p-tolyl)biguanide dihydrochloride. [Link]

PubChemLite. 1-(3,4-dichlorophenyl)biguanide hydrochloride. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11345275
https://www.rsc.org/suppdata/ob/c3/c3ob40532k/c3ob40532k.pdf
https://spectrabase.com/spectrum/JtFtdqnmQNK
https://pubchem.ncbi.nlm.nih.gov/compound/2730222
https://www.prepchem.com/synthesis-of-1-p-tolyl-biguanide-dihydrochloride
https://pubchemlite.deep-thought.io/compound/CID-151947
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PubChem. Biguanide, 1-(p-chlorophenyl)-, monohydrochloride. [Link]

Singh, C., & Malik, H. (2023). An overview on the antimalarial activity of 1,2,4-trioxanes,
1,2,4-trioxolanes and 1,2,4,5-tetraoxanes. Medicinal Research Reviews, 43(5), 1547-1590.

SpectraBase. Biguanidine, 1-(3,5-dichlorophenyl)-. [Link]

Slideshare. Medicinal Chemistry Antimalarial drugs 4.pptx. [Link]

NIST. Benzene, 1,4-dichloro-. [Link]

SpectraBase. 1,5-bis(p-chlorophenyl)biguanide, monohydrochloride. [Link]

ResearchGate. 'H NMR spectra: a epichlorohydrin, b 1-methylpiperidine, and c... [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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